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Compound of Interest

Compound Name: Boc-D-Lys(Z2)-OH

Cat. No.: B557103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data
sheet (MSDS) information for Na-Boc-Ne-Z-D-lysine (Boc-D-Lys(Z)-OH). As a critical building
block in peptide synthesis and drug development, a thorough understanding of its safety and
handling properties is paramount. This document collates available data on its physical and
chemical properties, hazard classifications, and general safety precautions to ensure safe
laboratory practices.

Physicochemical Properties

Quantitative data on the physical and chemical properties of Boc-D-Lys(Z)-OH are
summarized below. These values are essential for understanding the compound's behavior
under various experimental conditions.
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Property Value Source
Molecular Formula C19H28N206 PubChem[1]
Molecular Weight 380.4 g/mol PubChem[1]

2389-45-9 (L-isomer), 76477-
CAS Number ) PubChem[1]
42-4 (D-isomer)

Form Solid ChemicalBook[2]

2-8°C, under inert gas ]
Storage Temperature ] ChemicalBook[2][3]
(nitrogen or Argon)

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. However, for Boc-D-Lys(Z)-OH, the
GHS classification is not consistently reported across different suppliers. Aggregated data from
the ECHA C&L Inventory indicates that the hazards of this chemical are not uniformly

classified.[1]

The following table summarizes the reported GHS hazard statements from a subset of
notifications. It is crucial for researchers to note these inconsistencies and handle the
compound with appropriate caution.

Percentage of

Hazard Class Hazard Statement o
Notifications
Skin Corrosion/Irritation H315: Causes skin irritation 50%
Serious Eye Damage/Eye H319: Causes serious eye E00t
0
Irritation irritation

Due to the lack of consensus on the GHS classification, a conservative approach to handling is
recommended, treating the substance as potentially hazardous.

Experimental Protocols
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Detailed experimental protocols for the determination of the toxicological and ecotoxicological
properties of Boc-D-Lys(Z)-OH are not available in the public domain. The summarized hazard
data is based on notifications to regulatory bodies by chemical suppliers.

Recommended Safety Precautions and Handling

Given the reported skin and eye irritation potential, the following general safety precautions,
derived from safety data sheets of similar amino acid derivatives, should be observed when
handling Boc-D-Lys(Z)-OH:

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.[4]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[4]

o Respiratory Protection: If dusts are generated, a NIOSH-approved respirator may be
necessary.[4]

Handling:

e Avoid contact with skin, eyes, and clothing.[4]

¢ Avoid breathing dust.[4]

e Wash hands thoroughly after handling.[4]

Storage:

» Store in a tightly sealed container in a cool, dry place.[2][4]

e As recommended, store at 2-8°C under an inert atmosphere.[2][3]
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First Aid Measures

In case of exposure, the following first-aid measures are recommended based on general
practice for chemical laboratory safety:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists.[4]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[4]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.

GHS Hazard Communication Diagram

The following diagram illustrates the potential hazards of Boc-D-Lys(Z)-OH based on the
reported, albeit inconsistent, GHS classifications.

4 Hazard Statements )
GHS Pictogram
Boc-D-Lys(Z)-OH (H319: Causes serious eye irritation)
(H315: Causes skin irritation)
- J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.benchchem.com/product/b557103?utm_src=pdf-body
https://www.benchchem.com/product/b557103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Profile of Boc-D-Lys(Z)-OH: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557103#boc-d-lys-z-oh-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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